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Abstract

Licraside, a flavonoid glycoside also known as Licuroside or Liquiritigenin-4'-apiosyl-glucoside,
is a natural compound isolated from the roots and rhizomes of Glycyrrhiza species, particularly
Glycyrrhiza uralensis (Licorice). This document provides a comprehensive overview of
Licraside, detailing its discovery through isolation, its physicochemical properties, and its
significant biological activities. Notably, Licraside has demonstrated potential as a tyrosinase
inhibitor, an antioxidant, and an anti-inflammatory agent. This guide summarizes key
gquantitative data, provides detailed experimental protocols for its isolation and analysis, and
visualizes the cellular signaling pathways influenced by licorice flavonoids, including Licraside.

Table 1: Physicochemical Properties of Licraside
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Property Value Reference

Licuroside, Liquiritigenin-4'-
Alternate Names ] i [1]
apiosyl-glucoside

CAS Number 29913-71-1 N/A

Molecular Formula C26H30013 [2]

Molecular Weight 550.51 g/mol [2]
Glycyrrhiza uralensis,

Natural Source ) [1]
Glycyrrhiza glabra

Discovery and Isolation

Licraside is a naturally occurring compound and its discovery is intrinsically linked to the
phytochemical analysis of licorice root, a staple in traditional medicine. The primary method for
obtaining Licraside is through extraction and chromatographic purification from its natural
source, rather than by total chemical synthesis.

General Isolation Workflow

The isolation of Licraside from Glycyrrhiza uralensis typically involves a multi-step process
beginning with extraction, followed by fractionation and purification using various
chromatographic techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1675308#discovery-and-synthesis-of-the-licraside-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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